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Compound of Interest

Compound Name: GSK6853

Cat. No.: B607858

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive comparison of GSK6853's performance in key functional assays. The data
presented herein is supported by detailed experimental protocols to ensure reproducibility and

aid in experimental design.

GSK6853 is a potent and highly selective chemical probe for the bromodomain of
Bromodomain and PHD Finger-containing protein 1 (BRPF1).[1][2] BRPF1 is a crucial
scaffolding protein involved in the assembly of MYST histone acetyltransferase (HAT)
complexes, which play a significant role in chromatin remodeling and gene transcription.[3] This
guide will delve into the functional performance of GSK6853, comparing it with its less active
analogue and precursor, and provide the methodologies for the assays cited.

Data Presentation

The following tables summarize the quantitative data on GSK6853 and its comparators in
various functional assays.

Table 1: In Vitro Biochemical and Cellular Target
Engagement
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Compound Assay Target Metric Value Reference
GSK6853 TR-FRET BRPF1 pIC50 8.1 [4][5][6][7]
BRPF1 IC50 8 nM [3][8]
BROMOscan BRPF1 pKd 9.5 [1][21[9]
BRPF1 Kd 0.3nM [3][8]
NanoBRET BRPF1 pIC50 7.7 [2]
BRPF1 IC50 20 nM [3][8]
GSK9311
(Negative TR-FRET BRPF1 pIC50 6.0 [10]
Control)
BRPF2 pIC50 4.3 [10]
NanoBRET BRPF1 No effect [3]
GSK5959 o
BROMOscan  BRPF1 Inhibition 10 nM
(Precursor)
o 90-fold vs
BRPF2 Selectivity [11]
BRPF1
) o >500-fold vs
BET family Selectivity [11]
BRPF1

Table 2: Cellular Functional Assays in Non-Small Cell
Lung Cancer (NSCLC) Cells

Recent studies have highlighted the anti-proliferative effects of GSK6853 in NSCLC cell lines,
A549 and H1975. GSK6853 was found to inhibit cell proliferation in a dose-dependent manner,
induce GO/G1 cell cycle arrest, and promote apoptosis. These effects are mediated through the
disruption of the JAK2/STAT3 signaling pathway.
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Assay Cell Line Effect of GSK6853
) ) Significant dose-dependent
Cell Proliferation (CCK-8) A549, H1975 o
inhibition
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Cell Cycle Analysis (Flow

A549, H1975 GO0/G1 phase arrest
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Apoptosis (Annexin V/PI) A549, H1975 Induction of apoptosis
Signaling Pathway (Western Suppression of JAK2/STAT3
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Blot)

phosphorylation

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the signaling pathway affected by GSK6853 and the general

workflows for the functional assays.
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Cellular Effects of GSK6853
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Biochemical & Cellular Target Engagement Workflow

Prepare Assay Components
(e.g., Labeled Ligand, Protein)

Y

Incubate with GSK6853
or Alternative Compound

Y

Measure Signal
(e.g., FRET, Luminescence)

Y

Data Analysis
(IC50/Kd Determination)
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Cell-Based Functional Assay Workflow

Culture Cells

Y

Treat with GSK6853
or Control

Y

Incubate for a Defined Period

Y

Perform Specific Assay
(e.g., CCK-8, Flow Cytometry)

Y

Collect Data

Y

Interpret Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b607858?utm_src=pdf-body-img
https://www.benchchem.com/product/b607858?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4516267/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

. kumc.edu [kumc.edu]
. GSK6853 | Structural Genomics Consortium [thesgc.org]

. apexbt.com [apexbt.com]

2
3
4
¢ 5. nanocellect.com [nanocellect.com]
6. scribd.com [scribd.com]
7. selleckchem.com [selleckchem.com]
8

. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC
[pmc.ncbi.nlm.nih.gov]

e 9. apexbt.com [apexbt.com]
e 10. medchemexpress.com [medchemexpress.com]
e 11. pubs.acs.org [pubs.acs.org]

» To cite this document: BenchChem. [A Researcher's Guide to GSK6853: Performance in
Functional Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607858#benchmarking-gsk6853-performance-in-
functional-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.kumc.edu/documents/flow/Annexin%20V_PI.pdf
https://www.thesgc.org/chemical-probes/gsk6853
https://www.apexbt.com/downloader/document/K1018/Protocol.pdf
https://nanocellect.com/blog/how-to-complete-cell-cycle-analysis-via-flow-cytometry/
https://www.scribd.com/document/642192753/protocol-for-cell-cycle-analysis-using-flow-cytometry
https://www.selleckchem.com/products/gsk6853.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943750/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943750/
https://www.apexbt.com/gsk6853.html
https://www.medchemexpress.com/gsk9311-hydrochloride.html
https://pubs.acs.org/doi/10.1021/acsmedchemlett.6b00092
https://www.benchchem.com/product/b607858#benchmarking-gsk6853-performance-in-functional-assays
https://www.benchchem.com/product/b607858#benchmarking-gsk6853-performance-in-functional-assays
https://www.benchchem.com/product/b607858#benchmarking-gsk6853-performance-in-functional-assays
https://www.benchchem.com/product/b607858#benchmarking-gsk6853-performance-in-functional-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607858?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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